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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the known physical and chemical

properties of 5-Methylhexane-1,2-diol (CAS No: 73811-76-4). Due to a notable absence of

experimentally determined data in publicly accessible scientific literature and databases, this

document primarily presents computed (predicted) data for its core physical properties. To

address the practical needs of the intended audience, generalized experimental protocols for

determining key physical characteristics of diols are detailed. Furthermore, a standardized

workflow for such experimental determination is provided in a visual format. This guide serves

as a foundational resource for researchers and professionals working with or considering the

use of 5-Methylhexane-1,2-diol in their research and development endeavors.

Introduction
5-Methylhexane-1,2-diol is a vicinal diol, a class of organic compounds characterized by two

hydroxyl groups attached to adjacent carbon atoms.[1] Diols, in general, exhibit physical

properties such as higher boiling points and greater water solubility compared to alcohols with

similar molecular weights, owing to their enhanced capacity for hydrogen bonding.[2] These

properties make them valuable in a variety of applications, including as solvents, antifreeze

agents, and as precursors in the synthesis of polymers and other complex organic molecules.

[2][3] This document focuses specifically on the physical properties of the 5-methyl substituted

hexane-1,2-diol isomer.
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Computed Physical and Chemical Properties
Extensive searches of reputable chemical databases, including PubChem and the NIST

WebBook, did not yield experimentally verified data for the primary physical properties of 5-
Methylhexane-1,2-diol.[4][5] The data presented in the following table are computationally

derived and provide estimations for these properties. These values are useful for preliminary

assessments but should be confirmed by experimental measurement for applications requiring

high precision.

Property Value Source

Molecular Formula C₇H₁₆O₂ [4]

Molecular Weight 132.20 g/mol [4]

IUPAC Name 5-methylhexane-1,2-diol [4]

CAS Number 73811-76-4 [5]

XLogP3 1.1 [4]

Hydrogen Bond Donor Count 2 [4]

Hydrogen Bond Acceptor

Count
2 [4]

Rotatable Bond Count 4 [4]

Exact Mass 132.115029749 Da [4]

Monoisotopic Mass 132.115029749 Da [4]

Topological Polar Surface Area 40.5 Å² [4]

Heavy Atom Count 9 [4]

Complexity 61.9 [4]

General Experimental Protocols for Physical
Property Determination
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For researchers requiring precise, experimentally validated data for 5-Methylhexane-1,2-diol,
the following are generalized protocols for determining key physical properties. These methods

are standard for characterizating liquid and low-melting solid organic compounds.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Apparatus: A distillation apparatus consisting of a round-bottom flask, a distillation head with

a thermometer, a condenser, and a receiving flask. A heating mantle is used as the heat

source.

Procedure:

The diol sample is placed in the round-bottom flask with boiling chips.

The apparatus is assembled, ensuring the thermometer bulb is positioned correctly at the

vapor outlet to accurately measure the temperature of the vapor.

The sample is heated gradually.

The temperature is recorded when the liquid is boiling, and a stable temperature is

observed on the thermometer as the vapor condenses and is collected in the receiving

flask. This stable temperature is the boiling point at the recorded atmospheric pressure.

Determination of Melting Point
The melting point is the temperature at which a substance changes from a solid to a liquid

state.

Apparatus: A melting point apparatus (e.g., a Thiele tube or a digital melting point device)

and capillary tubes.

Procedure:

A small amount of the solid diol is packed into a capillary tube.
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The capillary tube is placed in the melting point apparatus.

The sample is heated slowly (approximately 1-2 °C per minute) near the expected melting

point.

The temperature range from the appearance of the first liquid droplet to the complete

liquefaction of the solid is recorded as the melting range.

Determination of Density
Density is the mass per unit volume of a substance.

Apparatus: A pycnometer (a flask with a specific volume) and an analytical balance.

Procedure:

The empty pycnometer is weighed.

The pycnometer is filled with the liquid diol, and any excess is removed to ensure the

volume is precise.

The filled pycnometer is weighed.

The density is calculated by dividing the mass of the diol (mass of filled pycnometer minus

mass of empty pycnometer) by the known volume of the pycnometer. The temperature at

which the measurement is made should be recorded.

Determination of Solubility
Solubility is the ability of a substance to dissolve in a solvent.

Apparatus: Vials or test tubes, a magnetic stirrer or vortex mixer, and an analytical balance.

Procedure (for water solubility):

A known volume of distilled water is placed in a vial.

Small, weighed amounts of the diol are incrementally added to the water while stirring.
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The mixture is observed for complete dissolution after each addition.

The point at which no more diol dissolves (saturation) is noted.

Solubility is expressed as the mass of solute per volume of solvent (e.g., g/100 mL) at a

specific temperature.

Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the experimental determination of the

physical properties of a compound like 5-Methylhexane-1,2-diol.

Start

Physical Property Determination

Data Analysis and Reporting

Obtain Pure Sample of
5-Methylhexane-1,2-diol

Determine Boiling Point Determine Melting Point
(if solid at room temp) Determine Density Determine Solubility

(e.g., in water, ethanol)

Compile Technical Data Sheet

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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